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Compound of Interest

Compound Name: Boc-L-Ala-OH-d3

Cat. No.: B065196 Get Quote

For researchers, scientists, and drug development professionals utilizing isotopically labeled

compounds, N-tert-Butoxycarbonyl-L-alanine-d3 (Boc-L-Ala-OH-d3), often cataloged as its d4

analogue, serves as a critical building block in peptide synthesis and as an internal standard for

mass spectrometry-based applications. This technical guide provides an overview of

commercial suppliers, available quantitative data, and a representative experimental protocol

for its use in solid-phase peptide synthesis (SPPS).

Commercial Availability and Specifications
Boc-L-Ala-OH-d3 is most commonly available from commercial suppliers as N-tert-Boc-L-

alanine-d4 (CAS Number: 714964-61-1). The following table summarizes the quantitative data

available from various suppliers. It is important to note that detailed specifications are often

provided in lot-specific Certificates of Analysis, which should be requested from the supplier.
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Applications in Research and Development
Deuterated amino acids like Boc-L-Ala-OH-d3 are primarily used in two key areas:

Peptide Synthesis: As a building block in the synthesis of peptides. The incorporation of

stable isotopes can aid in the structural analysis of peptides by NMR or mass spectrometry.

Internal Standards: In quantitative analysis by mass spectrometry (e.g., LC-MS), deuterated

analogues of endogenous molecules are ideal internal standards due to their similar

chemical and physical properties but distinct mass.

Experimental Protocol: Boc Solid-Phase Peptide
Synthesis (SPPS)
The following is a generalized protocol for manual solid-phase peptide synthesis using Boc-

protected amino acids, including Boc-L-Ala-OH-d3. This protocol is based on established Boc-

SPPS chemistry.
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Materials and Reagents:

Merrifield or PAM resin

Boc-protected amino acids (including Boc-L-Ala-OH-d3)

Dichloromethane (DCM)

N,N-Dimethylformamide (DMF)

Trifluoroacetic acid (TFA)

Diisopropylethylamine (DIEA)

Coupling reagents (e.g., HBTU/HOBt or DCC/HOBt)

Anhydrous Hydrogen Fluoride (HF) for cleavage (Requires specialized equipment and safety

precautions)

Scavengers (e.g., p-cresol, anisole)

Diethyl ether

Protocol Steps:

Resin Swelling: Swell the resin in DCM in a reaction vessel for 30 minutes.

Boc Deprotection:

Drain the DCM.

Add a solution of 50% TFA in DCM to the resin and agitate for 30 minutes.

Drain the deprotection solution and wash the resin thoroughly with DCM (3x) and then

DMF (3x).

Amino Acid Coupling:
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In a separate vessel, dissolve the Boc-amino acid (e.g., Boc-L-Ala-OH-d3) and a coupling

agent (like HBTU/HOBt) in DMF.

Add DIEA to activate the amino acid.

Add the activated amino acid solution to the deprotected resin.

Agitate the reaction mixture for 1-2 hours.

Monitor the coupling reaction using a ninhydrin test.

Washing: Once the coupling is complete, drain the reaction solution and wash the resin with

DMF (3x) and DCM (3x).

Repeat Cycle: Repeat steps 2-4 for each subsequent amino acid in the peptide sequence.

Final Deprotection: After the final amino acid has been coupled, perform a final Boc

deprotection (Step 2).

Cleavage and Deprotection of Side Chains:

Dry the peptide-resin under vacuum.

In a specialized HF cleavage apparatus, treat the resin with anhydrous HF containing

scavengers at 0°C for 1 hour.

Evaporate the HF.

Peptide Precipitation and Purification:

Precipitate the crude peptide with cold diethyl ether.

Wash the precipitate with diethyl ether to remove scavengers and cleaved protecting

groups.

Dissolve the crude peptide in an appropriate aqueous buffer and purify by reverse-phase

HPLC.
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Setup

Synthesis Cycle (Repeat for each Amino Acid)

Final Steps
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Wash (DMF & DCM)
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Final Boc Deprotection
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(Cold Diethyl Ether)

Purify Peptide (RP-HPLC)
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Caption: Workflow for Boc Solid-Phase Peptide Synthesis (SPPS).
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Signaling Pathways and Logical Relationships
The use of Boc-L-Ala-OH-d3 does not directly pertain to a biological signaling pathway but

rather to a chemical synthesis workflow. The logical relationship in its application is a stepwise

process of deprotection and coupling to build a peptide chain on a solid support.

Resin Support Deprotected Resin
(Free Amine)
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Caption: Logical flow of a single coupling step in Boc-SPPS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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